Cas no 86884-13-1 (1,1,1,3-tetrafluorobutane)

• Product Name: 1,1,1,3-tetrafluorobutane
• CAS No: 86884-13-1
• MF: C₄H₆F₄
• MW: 130.084055423737
• MDL: MFCD07777212
• CID: 992035
• PubChem ID: 15914919
• Update Time: 2025-10-17

1,1,1,3-tetrafluorobutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3-tetrafluorobutane
• DFLXFUYFWQZKGT-UHFFFAOYSA
• PC5569
• SCHEMBL727845
• DTXSID00579463
• 86884-13-1
• AKOS006345976
• DFLXFUYFWQZKGT-UHFFFAOYSA-N
• DFLXFUYFWQZKGT-UHFFFAOYSA-
• MFCD07777212
• InChI=1/C4H6F4/c1-3(5)2-4(6,7)8/h3H,2H2,1H3

• MDL： MFCD07777212
• Inchi： 1S/C4H6F4/c1-3(5)2-4(6,7)8/h3H,2H2,1H3
• InChI Key： DFLXFUYFWQZKGT-UHFFFAOYSA-N
• SMILES： FC(C)CC(F)(F)F

Computed Properties

• Exact Mass: 130.04100
• Monoisotopic Mass: 130.04056284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.29680

1,1,1,3-tetrafluorobutane Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1,1,3-tetrafluorobutane

Research Brief on 1,1,1,3-Tetrafluorobutane (CAS: 86884-13-1) in Chemical and Biomedical Applications

1,1,1,3-Tetrafluorobutane (CAS: 86884-13-1) is a fluorinated hydrocarbon that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in the chemical, pharmaceutical, and biomedical industries. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging uses in drug delivery, medical imaging, and as a refrigerant or propellant in pharmaceutical formulations.

Recent studies have highlighted the role of 1,1,1,3-tetrafluorobutane as a versatile intermediate in organic synthesis. Its fluorinated structure imparts high stability and lipophilicity, making it an attractive candidate for the development of fluorinated pharmaceuticals. Researchers have explored its use in the synthesis of novel bioactive molecules, where the introduction of fluorine atoms can enhance metabolic stability and bioavailability. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy as a building block for fluorinated analogs of known drugs, potentially reducing side effects and improving therapeutic outcomes.

In the biomedical field, 1,1,1,3-tetrafluorobutane has shown promise as a contrast agent in medical imaging. Its ability to dissolve gases and its low toxicity profile make it suitable for ultrasound and magnetic resonance imaging (MRI) applications. A recent preclinical study investigated its use as a carrier for oxygen in blood substitutes, leveraging its high gas solubility and biocompatibility. The results, published in Biomaterials Science, indicated improved oxygen delivery efficiency compared to traditional perfluorocarbon-based systems.

Environmental and safety considerations are also critical in the application of 1,1,1,3-tetrafluorobutane. While it is considered a greener alternative to some chlorofluorocarbons (CFCs), its global warming potential (GWP) and atmospheric lifetime have been subjects of ongoing research. Regulatory agencies are evaluating its use in pharmaceutical aerosols and inhalers, balancing efficacy with environmental impact. A 2024 report by the Environmental Protection Agency (EPA) provided updated guidelines on its handling and disposal, emphasizing the need for sustainable practices in industrial applications.

Future research directions for 1,1,1,3-tetrafluorobutane include optimizing its synthesis to reduce production costs and exploring its potential in targeted drug delivery systems. Collaborative efforts between chemists and biomedical engineers are expected to yield innovative applications, particularly in oncology and neurology. As the demand for fluorinated compounds grows, this compound is poised to play a pivotal role in advancing both chemical and biomedical sciences.